![molecular formula C25H22Br2N4O2 B216035 6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B216035.png)
6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as CDHP, is a chemical compound with potential applications in scientific research. This compound belongs to the pyrano[2,3-c]pyrazole family and has attracted attention due to its unique structure and potential biological activities.
Mechanism of Action
The mechanism of action of 6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been reported to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been reported to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In addition, this compound has been shown to inhibit the growth and metastasis of cancer cells.
Advantages and Limitations for Lab Experiments
6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has several advantages for lab experiments, including its relatively simple synthesis method and its potential biological activities. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research and development of 6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One potential direction is the optimization of its synthesis method to improve its yield and purity. Another potential direction is the investigation of its potential applications in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases. Furthermore, the development of this compound derivatives with improved solubility and bioavailability could also be explored.
Synthesis Methods
6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can be synthesized using a multi-step reaction process. The first step involves the condensation of 4-cyclohexylbenzaldehyde with malononitrile to form 4-cyclohexylidenemalononitrile. The second step involves the reaction of 4-cyclohexylidenemalononitrile with 3,5-dibromo-4-hydroxybenzaldehyde to form 4-cyclohexyl-3,5-dibromo-4-hydroxyphenyl)-2-cyano-3-methylene-2,3-dihydropyrrole. The final step involves the reaction of 4-cyclohexyl-3,5-dibromo-4-hydroxyphenyl)-2-cyano-3-methylene-2,3-dihydropyrrole with ammonia to form this compound.
Scientific Research Applications
6-Amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been reported to inhibit the growth of cancer cells in vitro and in vivo.
properties
Molecular Formula |
C25H22Br2N4O2 |
---|---|
Molecular Weight |
570.3 g/mol |
IUPAC Name |
6-amino-3-(4-cyclohexylphenyl)-4-(3,5-dibromo-4-hydroxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C25H22Br2N4O2/c26-18-10-16(11-19(27)23(18)32)20-17(12-28)24(29)33-25-21(20)22(30-31-25)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h6-11,13,20,32H,1-5,29H2,(H,30,31) |
InChI Key |
GYKJRSCELCOELP-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)C2=CC=C(C=C2)C3=C4C(C(=C(OC4=NN3)N)C#N)C5=CC(=C(C(=C5)Br)O)Br |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)C3=C4C(C(=C(OC4=NN3)N)C#N)C5=CC(=C(C(=C5)Br)O)Br |
Origin of Product |
United States |
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